Cas no 143773-92-6 (Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-)
143773-92-6 structure
Product Name:Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-
CAS No:143773-92-6
MF:C11H19N3Si
MW:221.374162912369
CID:152280
PubChem ID:134015
Update Time:2025-04-19
Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]-
- 2-[(3-trimethylsilylphenyl)methyl]guanidine
- 3-Trimethylsilylbenzylguanidine
- meta-Tmsbg
- 143773-92-6
- ((3-(Trimethylsilyl)phenyl)methyl)guanidine
- Guanidine, N-[[3-(trimethylsilyl)phenyl]methyl]-
- 1-(3-(Trimethylsilyl)benzyl)guanidine
- meta-(Trimethylsilyl)benzylguanidine
- Meta-trimethylsilylbenzylguanidine
- DTXSID50162541
- 3-trimethyl-silylbenzylguanidine
- Guanidine, ((3-(trimethylsilyl)phenyl)methyl)-
- SCHEMBL8661045
-
- Inchi: 1S/C11H19N3Si/c1-15(2,3)10-6-4-5-9(7-10)8-14-11(12)13/h4-7H,8H2,1-3H3,(H4,12,13,14)
- InChI Key: SHOAMYMDGVKAET-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C)C1C=CC=C(C/N=C(\N)/N)C=1
Computed Properties
- Exact Mass: 221.13500
- Monoisotopic Mass: 221.134824
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.4
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
Experimental Properties
- Density: 1.02
- Boiling Point: 337.5°Cat760mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.524
- PSA: 61.90000
- LogP: 2.40580
Guanidine,N-[[3-(trimethylsilyl)phenyl]methyl]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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